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Compound of Interest |

Compound Name: Benzyl (7-methyloctyl) phthalate

CAS No.: 126198-74-1

Cat. No.: B1525713

. J

Executive Summary & Chemical Identity

Benzyl (7-methyloctyl) phthalate is a mixed phthalate ester utilized as a plasticizer and often
encountered as an extractable/leachable (E&L) impurity in pharmaceutical drug products
stored in polymeric packaging.[1][2] Its identification relies on distinguishing the asymmetrical
ester functionality—comprising one benzyl group and one branched isononyl (7-methyloctyl)

group.[1][2]

e |[UPAC Name: 1-O-benzyl 2-O-(7-methyloctyl) benzene-1,2-dicarboxylate[1][2]

CAS Number: 126198-74-1[2][3][4][5][6][7]

Molecular Formula: C24H3004[1][2]

Molecular Weight: 382.50 g/mol [1][2][7][8]

Key Application: Plasticizer for PVC, E&L impurity marker.[2]

Structural Analysis for Spectroscopy

The molecule consists of three distinct magnetic and mass-spectral domains:

o The Phthalate Core: An ortho-disubstituted benzene ring.[1][2]
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e The Benzyl Moiety: A monosubstituted benzene ring attached via a methylene bridge.[1][2]

e The 7-Methyloctyl Chain: A branched aliphatic tail (isononyl group) ending in an isopropyl
terminus.[2]

Mass Spectrometry (GC-MS & LC-MS)

Mass spectrometry is the primary method for trace detection.[2] The fragmentation pattern is
dictated by the stability of the phthalic anhydride ion and the tropylium ion.

Electron lonization (El) Fragmentation Pathway

In GC-MS (70 eV), the molecule undergoes characteristic ngcontent-ng-c2372798075=""
_nhghost-ng-c102404335="" class="inline ng-star-inserted">

-cleavage and rearrangements.[1]
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miz (lon) Identity Mechanism / Origin
ngcontent-ng-c2372798075=""

382 _nghost-ng-c102404335="" Molecular lon (Weak
class="inline ng-star-inserted"> ~ abundance).[1]
ngcontent-ng-c2372798075=""

291 _nghost-ng-c102404335="" Loss of benzyl radical
class="inline ng-star-inserted">  (tropylium precursor).[1]
ngcontent-ng-c2372798075="" Loss of isononyloxy group

239 —_nghost-ng-c102404335= (formation of benzoylium
class="inline ng-star-inserted"> species).[1]
ngcontent-ng-c2372798075=""  Base Peak. Protonated

149 _nghost-ng-c102404335="" phthalic anhydride.[1][9]
class="inline ng-star-inserted"> Formed via McLafferty

rearrangement.
ngcontent-ng-c2372798075=""

91 nghost-ng-c102404335="" Tropylium ion (derived from the
class="inline ng-star-inserted">  Penzyl group).

Fragmentation of the 7-

57/43 Alkyl fragments methyloctyl tail (isopropyl

group).[2]

Fragmentation Logic Diagram (DOT)

The following diagram illustrates the critical dissociation pathways used to confirm the

presence of the benzyl vs. alkyl group.[1]
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Caption: Mechanistic fragmentation pathway of Benzyl (7-methyloctyl) phthalate in EI-MS,
highlighting the diagnostic m/z 149 and m/z 91 ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive structural proof, specifically distinguishing the "7-methyloctyl"
isomer from linear nonyl chains via the isopropyl terminus signal.

1H NMR Data (400 MHz, CDCls)

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1525713?utm_src=pdf-body-img
https://www.benchchem.com/product/b1525713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Shift
(ngcontent-ng-
c2372798075="
" _nghost-ng-
= Structural
EHIE A SRR Multiplicity Integration Assignment .
class="inline Insight
ng-star-
inserted">
» Ppm)
) Phthalate Ar-H Ortho to esters.
7.70 - 7.75 Multiplet (AA'BB")  2H
(3.6) [2]
. Phthalate Ar-H
7.50 -7.55 Multiplet (AA'BB") 2H 45) Meta to esters.
) Monosubstituted
7.30-7.42 Multiplet 5H Benzyl Ar-H )
ring.
) Benzyl -O-CHz- Diagnostic for
5.36 Singlet 2H
Ph benzyl esters.[2]
Triplet
(ngcontent-ng-
€2372798075=""
_hghost-ng- -methylene of
4.22 ¢102404335="" 2H Alkyl -O-CH2- isononyl group.
class="inline ng- [1]
star-inserted">
Hz)
ngcontent-ng-
€2372798075=""
_nghost-ng-
Alk I'O'CH = —nn
1.65-1.75 Multiplet 2H Y ’ €102404335=
CHz- class="inline ng-
star-inserted">
-methylene.[1]
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] ) Mid-chain
1.20-1.40 Broad Multiplet 8H Bulk CH2z chain
methylenes.[1][2]

Doublet

(ngcontent-ng-

€c2372798075="" Diagnostic:
- _nhghost-ng- o Terminal - Confirms 7-
: €102404335= CH(CHs)2 methyloctyl (iso)
class="inline ng- branching

star-inserted">

Hz)

Expert Insight: In a linear nonyl phthalate, the terminal methyl appears as a triplet at ~0.88
ppm.[2] The doublet at 0.86 ppm is the specific fingerprint of the isononyl (7-methyloctyl)
isomer.[2]

13C NMR Data (100 MHz, CDCIs)

e Carbonyls: 167.4, 167.2 ppm (Distinct carbonyls due to asymmetry).[2]
e Aromatic (Phthalate): 132.3, 131.0, 128.9 ppm.[2]

o Aromatic (Benzyl): 135.8 (Ipso), 128.6, 128.4, 128.2 ppm.[1]

e Benzylic C: 67.4 ppm.[2]

o Alkyl ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-
inserted">

-Carbon: 65.8 ppm.

e Aliphatic Chain: 39.0, 29.9, 29.7, 28.0, 26.1, 22.7 ppm.[2]

o Terminal Methyls: 22.6 ppm (Isopropyl methyls).[2]

Infrared Spectroscopy (FTIR)

FTIR is utilized for rapid screening of functional groups.[2]
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Wavenumber (cm~?)

Vibration Mode

Assignment

ngcontent-ng-c2372798075=""
_nghost-ng-c102404335=""

Strong Ester Carbonyl stretch.

1720 - 1730
class="inline ng-star-inserted"> [1]
ngcontent-ng-c2372798075=""
_m Aromatic ring breathin
1580, 1600 _nghost—ng—C102404335— g g
class="inline ng-star-inserted">  (Phthalate & Benzyl).[1]
1270, 1120 Ester C-O-C stretching.[1]
ngcontent-ng-c2372798075=""
245 nghost-ng-c102404335="" Ortho-disubstituted benzene
class="inline ng-star-inserted">  (Phthalate).[1]
Monosubstituted benzene
698, 730
(Benzyl).[1]
Aliphatic C-H stretch (Alkyl
2950, 2860

chain).[1]

Experimental Protocol: Sample Preparation for E&L

Analysis

When identifying this compound as an impurity in drug products, isolation from the matrix is

critical.[2]

Workflow Logic
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Caption: Analytical workflow for isolating and confirming Benzyl (7-methyloctyl) phthalate
from pharmaceutical matrices.

Step-by-Step Protocol

o Extraction:

o Liquids: Liquid-Liquid Extraction (LLE) using Dichloromethane (DCM).[1][2] Ratio 1:1.
Shake for 10 min, centrifuge, collect organic layer.

o Solids: Soxhlet extraction with Hexane/Isopropanol (1:1) for 4 hours.
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» Concentration: Evaporate solvent under a gentle stream of Nitrogen at 40°C to near dryness.
Reconstitute in:

o For GC-MS: High-purity Cyclohexane or DCM.[1][2]

o For NMR: Deuterated Chloroform (nhgcontent-ng-c2372798075="" _nghost-ng-
€102404335="" class="inline ng-star-inserted">

e Instrumental Analysis:

o GC-MS: Inject 1 ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline
ng-star-inserted">

L in Splitless mode.[1] Column: DB-5MS (30m x 0.25mm).[2] Temp Program: 50°C (1 min)
300°C @ 20°C/min.

o Validation: Monitor for Retention Time (RT) relative to Benzyl Butyl Phthalate (BBP)
standard. BINP will elute after BBP due to the longer alkyl chain.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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